Cas no 1021226-49-2 (4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole)

• Product Name: 4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole
• CAS No: 1021226-49-2
• MF: C₂₁H₂₀N₄OS
• MW: 376.474702835083
• CID: 5381306
• Update Time: 2025-05-20

4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethylphenyl)-2-[1-(3-methoxyphenyl)-5-methyltriazol-4-yl]-1,3-thiazole
• 1H-1,2,3-Triazole, 4-[4-(2,5-dimethylphenyl)-2-thiazolyl]-1-(3-methoxyphenyl)-5-methyl-
• 4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole

• Inchi： 1S/C21H20N4OS/c1-13-8-9-14(2)18(10-13)19-12-27-21(22-19)20-15(3)25(24-23-20)16-6-5-7-17(11-16)26-4/h5-12H,1-4H3
• InChI Key： YXULQJRDMKKKJH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C(C)=C(C2=NC(C3=CC(C)=CC=C3C)=CS2)N=N1

Additional information on 4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole

4-[4-(2,5-Dimethylphenyl)-1,3-Thiazol-2-yl]-1-(3-Methoxyphenyl)-5-Methyl-1H-1,2,3-Triazole

CAS No. 1021226-49-2 refers to the compound 4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole, a complex organic molecule with a unique structure that combines elements of both thiazole and triazole rings. This compound has garnered attention in the scientific community due to its potential applications in various fields, including drug discovery and materials science. Recent studies have highlighted its intriguing properties and its ability to participate in diverse chemical reactions.

The molecular structure of this compound is characterized by a thiazole ring fused with a triazole ring system. The thiazole ring contains a sulfur atom and is substituted with a 4-(2,5-dimethylphenyl) group at the 4-position. The triazole ring is substituted with a 3-methoxyphenyl group at the 1-position and a methyl group at the 5-position. This combination of substituents imparts unique electronic and steric properties to the molecule, making it an interesting candidate for further research.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic routes to efficiently construct this molecule, often employing multi-component reactions or click chemistry approaches. These methods have proven to be both time-efficient and cost-effective, enabling researchers to scale up production for further studies.

The compound's potential applications are vast. In the field of drug discovery, its ability to act as a scaffold for bioactive molecules has been explored. Researchers have investigated its interactions with various biological targets, including enzymes and receptors. Initial findings suggest that it may exhibit promising pharmacological properties, making it a valuable lead compound for drug development.

In materials science, the compound's unique electronic properties have been leveraged to develop advanced materials for energy storage applications. For instance, studies have shown that it can serve as an effective component in lithium-ion batteries due to its high conductivity and stability under various operating conditions.

Moreover, the compound's ability to undergo various post-synthetic modifications has opened up new avenues for functionalization. By introducing additional substituents or altering existing ones, researchers can tailor its properties for specific applications. This flexibility further underscores its potential as a versatile building block in organic synthesis.

From an environmental standpoint, recent studies have also examined the compound's biodegradability and toxicity profiles. These investigations are crucial for ensuring that any commercial applications of this compound do not pose significant risks to human health or the environment.

In conclusion, CAS No. 1021226-49-2 represents a fascinating molecule with a wealth of potential applications across multiple disciplines. Its unique structure and versatile properties make it an exciting subject for ongoing research efforts aimed at unlocking its full potential.